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Efficacy and Safety Profile of Dosing Regimens

The table below summarizes key outcomes from clinical trials that compared the three-times-weekly regimen

with the established once-daily regimen of insulin degludec and a common active control, insulin glargine.

Fasting .
. . HbAlc Hypoglycemia .
Trial Phase Regimen . Plasma . Conclusion
Reduction Risk
Glucose
Phase 2 [1] Degludec Similar to Similar to No significant Promising initial
(3x/week) glargine glargine difference vs. results
glargine
Phase 3 Degludec Inferior to Waning 2-3x higher in first ~ Unfavorable risk-
(BEGIN: (3x/week) glargine control on 24 hrs post- benefit; regimen
EASY (-0.9% to days 2 & 3 injection vs not
AMIPM) 2] -1.1% vs post-injection subsequent 24 hrs recommended
-1.3% to
-1.4%)
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Fasting .
. . HbAlc Hypoglycemia .
Trial Phase Regimen . Plasma . Conclusion
Reduction Risk
Glucose
Phase 3 Degludec Non-inferior to  Significantly Lower risk of Favorable profile;
(Pooled (Once glargine lower than overall and recommended
Analysis) Daily) glargine nocturnal regimen
[1] [3] hypoglycemia vs

glargine

Experimental Protocols and Key Findings

To support troubleshooting and analysis in a research setting, here are the methodologies and core findings

from the pivotal trials.

e Phase 2 Trial Protocol (16-week)

o Design: Open-label, randomized, parallel-group, treat-to-target [1].

o Patients: Type 2 diabetes, insulin-naive [1].

o Intervention: Insulin degludec administered three times per week versus once-daily insulin
glargine [1].

o Titration: Doses were titrated to a fasting plasma glucose target [1].

o Key Finding: This initial proof-of-concept study showed similar efficacy and safety between the
three-times-weekly and daily regimens, justifying further investigation in larger Phase 3 trials

[1].
e Phase 3 Trial Protocols (BEGIN: EASY AM & PM)

o Design: Two international, 26-week, open-label, non-inferiority trials [2].

o Patients: 927 total participants with type 2 diabetes, insulin-naive, with a mean baseline HbAlc
of ~8.3%. Patients continued metformin with or without DPP-4 inhibitors [2].

o Intervention: Insulin degludec injected before breakfast (AM trial) or with the evening meal
(PM trial) on Monday, Wednesday, and Friday, compared against once-daily insulin glargine [2].

o Titration: Weekly titration to a pre-breakfast plasma glucose target of 3.9 to <5.0 mmol/L [2].

o Primary Outcome: Change in HbAlc from baseline [2].

o Key Findings:

= Waning Efficacy: Self-monitored blood glucose levels showed a progressive rise on the
second and third mornings after a three-times-weekly degludec injection, indicating the
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drug's effect did not last adequately [2].

= Peak Hypoglycemia Risk: The number of confirmed hypoglycemic events was 2 to 3
times higher in the first 24 hours after a three-times-weekly injection compared to the
subsequent 24-hour period, suggesting unsteady plasma concentrations [2].

Mechanism and Rationale for Trial Discontinuation

The following diagram illustrates the pharmacokinetic challenge identified in the Phase 3 trials that led to the

failure of the three-times-weekly regimen.
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Frequently Asked Questions (FAQSs)

Q: Why was the three-times-weekly regimen pursued after Phase 2 trials? A: The unique

pharmacokinetics of insulin degludec, with its half-life of over 24 hours and duration of action exceeding 42
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hours, created a compelling physiological rationale for testing less frequent dosing to improve patient

convenience [4] [2]. The positive Phase 2 results warranted further validation in larger Phase 3 studies [1].

Q: What is the official recommendation for insulin degludec dosing? A: Based on the full body of
evidence, the manufacturer and clinical investigators concluded that the risk-to-benefit ratio does not support
three-times-weekly dosing. Insulin degludec is approved and recommended for once-daily administration
only [5] [2] [6]. The once-daily regimen has demonstrated a superior and more stable pharmacological

profile, with a lower risk of hypoglycemia compared to other basal insulins like glargine [1] [3].

Q: Does the failure of this regimen reflect poorly on insulin degludec itself? A: No. The conclusion of
the research was that insulin degludec is a highly effective basal insulin, but it is meant to be used daily
[2]. The once-daily formulation remains a cornerstone treatment due to its ultra-long, stable action and safety

profile [1] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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